Bis-pyrrolidinochlorophosphine oxide

• CAS RN: 51833-50-2
• Molecular Formula: C8H16ClN2OP
• Molecular Weight: 222.65 g/mol
• IUPAC Name: 1-[chloro(pyrrolidin-1-yl)phosphoryl]pyrrolidine
• InChI: InChI=1S/C8H16ClN2OP/c9-13(12,10-5-1-2-6-10)11-7-3-4-8-11/h1-8H2
• InChI Key: DYGHSUHQBGFOCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)P(=O)(N2CCCC2)Cl

Description

Bis-pyrrolidinochlorophosphine oxide is a useful research compound. Its molecular formula is C8H16ClN2OP and its molecular weight is 222.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The bis-pyrrolidinochlorophosphine oxide was prepared as follows: 56.8 g (0.8 mole) pyrrolidine, 80.8 g (0.8 mole) triethylamine and 300 ml dry benzene were charged into a 1 liter three-necked flask equipped with a stirrer, condenser and dropping funnel. A solution of POCl3 in 70 mls dry benzene was added dropwise under a stream of dry nitrogen. The reaction was exothermic. On complete addition of the POCl3 /benzene solution, the reaction mixture was stirred for 11/2 hours at room temperature. The precipitated triethylamine hydrochloride was filtered off and the filtrate evaporated using a rotary evaporator under reduced pressure (60 mm). The product was fractionally distilled under reduced pressure (0.3 - 0.5 mm) and the fraction distilling between 138°-140° collected. This fraction was identified as ##EQU59##